Cas no 1306605-75-3 (5-(Aminomethyl)oxolane-3-carboxamide)

• Product Name: 5-(Aminomethyl)oxolane-3-carboxamide
• CAS No: 1306605-75-3
• MF: C₆H₁₂N₂O₂
• MW: 144.17
• CID: 5099175
• Update Time: 2026-03-03

5-(Aminomethyl)oxolane-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-(aminomethyl)oxolane-3-carboxamide
• 5-(Aminomethyl)oxolane-3-carboxamide

• Inchi： 1S/C6H12N2O2/c7-2-5-1-4(3-10-5)6(8)9/h4-5H,1-3,7H2,(H2,8,9)
• InChI Key： GSHYJEADIAKEGH-UHFFFAOYSA-N
• SMILES： C(C1COC(CN)C1)(=O)N

Additional information on 5-(Aminomethyl)oxolane-3-carboxamide

Comprehensive Overview of 5-(Aminomethyl)oxolane-3-carboxamide (CAS No. 1306605-75-3): Properties, Applications, and Industry Insights

In the rapidly evolving field of pharmaceutical and chemical research, 5-(Aminomethyl)oxolane-3-carboxamide (CAS No. 1306605-75-3) has emerged as a compound of significant interest. This molecule, characterized by its unique oxolane (tetrahydrofuran) backbone and carboxamide functional group, is gaining attention for its potential applications in drug discovery, material science, and specialty chemicals. Researchers and industry professionals are increasingly searching for information on its synthesis, physicochemical properties, and biological activity, reflecting its growing importance in modern chemistry.

The structural features of 5-(Aminomethyl)oxolane-3-carboxamide make it a versatile building block in organic synthesis. The presence of both aminomethyl and carboxamide moieties allows for diverse chemical modifications, enabling its use in the development of novel compounds with tailored properties. Recent studies have explored its role as a precursor in the synthesis of heterocyclic compounds, which are crucial in medicinal chemistry for designing drugs with improved efficacy and selectivity.

From a physicochemical perspective, this compound exhibits interesting characteristics that warrant detailed investigation. Its solubility profile, stability under various conditions, and potential for hydrogen bonding interactions make it particularly valuable in formulation development. Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are commonly employed to characterize and quantify this compound in research settings, addressing common queries from scientists about quality control and purity assessment.

The pharmaceutical industry has shown particular interest in 5-(Aminomethyl)oxolane-3-carboxamide due to its potential pharmacophore properties. As drug discovery shifts toward more complex molecular architectures, this compound's ability to serve as a scaffold for bioactive molecules has become increasingly valuable. Recent patent literature reveals its incorporation in various drug candidates targeting neurological and metabolic disorders, aligning with current healthcare trends toward personalized medicine.

In material science applications, researchers are investigating the compound's utility in creating novel polymeric materials with enhanced properties. The oxolane ring structure contributes to material flexibility, while the carboxamide group offers sites for cross-linking or further functionalization. This dual functionality addresses the growing demand for advanced materials in sectors ranging from biomedical devices to sustainable packaging solutions.

Environmental considerations have also come to the forefront in discussions about 5-(Aminomethyl)oxolane-3-carboxamide. With increasing regulatory focus on green chemistry principles, researchers are exploring more sustainable synthesis routes for this compound. Recent advancements in catalytic processes and biocatalysis have shown promise in reducing the environmental footprint of its production, responding to industry demands for eco-friendly chemical manufacturing.

The analytical characterization of 1306605-75-3 presents unique challenges and opportunities. Advanced techniques like X-ray crystallography have been employed to determine its precise molecular conformation, while computational methods including molecular docking studies help predict its interactions with biological targets. These approaches address common questions from researchers about structure-activity relationships and potential modifications to enhance desired properties.

Market trends indicate growing demand for specialty chemicals like 5-(Aminomethyl)oxolane-3-carboxamide, particularly in the Asia-Pacific region where pharmaceutical innovation is accelerating. Industry reports highlight increased investment in fine chemical production capabilities, with this compound representing a category of intermediates that enable more complex molecular architectures in drug development pipelines.

From a regulatory standpoint, proper handling and documentation of CAS 1306605-75-3 are essential for research and commercial applications. While not classified as hazardous under current standards, appropriate laboratory safety protocols should be followed when working with this chemical. This includes proper personal protective equipment and adherence to standard operating procedures for chemical management.

Future research directions for 5-(Aminomethyl)oxolane-3-carboxamide are likely to focus on expanding its utility in drug discovery and exploring novel synthetic applications. With the pharmaceutical industry's continued emphasis on small molecule therapeutics and the materials sector's need for innovative building blocks, this compound is well-positioned to maintain its relevance in chemical research and development.

In conclusion, 5-(Aminomethyl)oxolane-3-carboxamide (CAS No. 1306605-75-3) represents an important chemical entity with diverse applications across multiple scientific disciplines. Its unique structural features, combined with growing industry interest, make it a compound worthy of continued investigation and development. As research progresses, we can anticipate new discoveries that will further expand the potential uses of this versatile molecule in addressing contemporary scientific and technological challenges.